Cas no 392241-41-7 (4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392241-41-7
• MF: C₂₀H₂₂N₄O₃S₂
• MW: 430.543681621552
• CID: 5968940
• PubChem ID: 16813769
• Update Time: 2025-06-14

4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-[(diethylamino)sulfonyl]-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• 392241-41-7
• 4-(diethylsulfamoyl)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• F0326-0257
• Oprea1_381513
• AB00667308-01
• AKOS024575481
• 4-(N,N-diethylsulfamoyl)-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C20H22N4O3S2/c1-4-24(5-2)29(26,27)17-11-9-15(10-12-17)18(25)21-20-23-22-19(28-20)16-8-6-7-14(3)13-16/h6-13H,4-5H2,1-3H3,(H,21,23,25)
• InChI Key： UVDLGNIOAIIBNR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 430.11333292g/mol
• Monoisotopic Mass: 430.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• pka: 7.05±0.50(Predicted)

Additional information on 4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-41-7)

4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,3,4-thiadiazole core, which is known for its diverse biological activities. The compound's structure includes a diethylsulfamoyl group and a 3-methylphenyl substituent, contributing to its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfonamide moiety, a common pharmacophore in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide has surged due to their versatility in addressing global challenges such as antimicrobial resistance and sustainable agriculture. The compound's thiadiazole scaffold is often explored for its enzyme inhibition properties, making it a candidate for targeting specific metabolic pathways. Additionally, its benzamide derivative is being studied for potential anti-inflammatory and anticancer effects, aligning with current trends in precision medicine.

The synthesis of CAS No. 392241-41-7 involves multi-step organic reactions, including sulfonylation and cyclization processes. Its molecular weight and logP values suggest moderate solubility, which is a critical factor for bioavailability in drug development. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring high purity for research purposes. The compound's stability under various pH conditions is also a topic of interest for formulation scientists.

From an industrial perspective, 4-(diethylsulfamoyl)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is often discussed in the context of green chemistry and process optimization. Researchers are investigating eco-friendly synthetic routes to minimize waste and energy consumption, reflecting the growing emphasis on sustainability. The compound's potential as a crop protection agent is another area of exploration, particularly in developing resistance-management strategies for pests and pathogens.

In the realm of computational chemistry, 392241-41-7 has been subjected to molecular docking studies to predict its interactions with biological targets. These in silico approaches are invaluable for accelerating drug discovery pipelines. Furthermore, the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile is frequently analyzed to assess its suitability as a lead compound. Such data are crucial for reducing attrition rates in preclinical development.

As the scientific community continues to explore 1,3,4-thiadiazole derivatives, CAS No. 392241-41-7 remains a promising candidate for further investigation. Its structural features and functional groups offer ample opportunities for structure-activity relationship (SAR) studies. Whether in academia or industry, this compound exemplifies the intersection of organic synthesis, bioactivity, and technological innovation, making it a compelling subject for future research endeavors.